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Compound of Interest

Compound Name: 2-Chloro-6-methylnicotinonitrile

Cat. No.: B046695 Get Quote

Essential Safety and Handling Guide for 2-Chloro-6-
methylnicotinonitrile
For Researchers, Scientists, and Drug Development Professionals

This guide provides crucial safety and logistical information for handling 2-Chloro-6-
methylnicotinonitrile (CAS No. 18368-63-3). The information herein is compiled from

available safety data for the compound and structurally similar chemicals due to the limited

specific data for this substance. It is imperative to supplement this guide with a thorough

internal risk assessment before commencing any work.

Hazard Identification and Classification
2-Chloro-6-methylnicotinonitrile is anticipated to be a hazardous substance. Based on data

from similar compounds, it is likely to be harmful if swallowed, in contact with skin, or inhaled,

and may cause skin, eye, and respiratory irritation.

GHS Hazard Classification (Predicted)
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Hazard Class Category Hazard Statement

Acute Toxicity, Oral Category 4 H302: Harmful if swallowed

Acute Toxicity, Dermal Category 4
H312: Harmful in contact with

skin

Acute Toxicity, Inhalation Category 4 H332: Harmful if inhaled

Skin Corrosion/Irritation Category 2 H315: Causes skin irritation

Serious Eye Damage/Eye

Irritation
Category 2

H319: Causes serious eye

irritation

Specific Target Organ Toxicity

(Single Exposure)
Category 3

H335: May cause respiratory

irritation

Personal Protective Equipment (PPE)
A comprehensive risk assessment should be conducted to determine the appropriate level of

PPE. The following table outlines recommended PPE for handling 2-Chloro-6-
methylnicotinonitrile.

Recommended Personal Protective Equipment

Protection Type Specification

Eye/Face Protection
Wear tightly fitting safety goggles or a face

shield where splashing is possible.[1][2]

Skin Protection
Chemical-resistant gloves (e.g., nitrile rubber), a

lab coat, and protective clothing are essential.[3]

Respiratory Protection

Use in a well-ventilated area, preferably within a

chemical fume hood. If dust or aerosols are

likely to be generated, a NIOSH-approved

respirator with an appropriate filter (e.g., type

ABEK (EN14387)) should be used.[4]

Footwear
Closed-toe shoes are mandatory in the

laboratory.
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Operational and Disposal Plans
Handling and Storage:

Handling:

Always handle 2-Chloro-6-methylnicotinonitrile within a well-ventilated area or a

chemical fume hood to minimize inhalation exposure.[3]

Avoid direct contact with skin and eyes.[5]

Do not eat, drink, or smoke in the laboratory.

Wash hands thoroughly after handling.

Keep the container tightly closed when not in use.

Storage:

Store in a cool, dry, and well-ventilated area.[6]

Keep the container tightly sealed to prevent moisture absorption.[6]

Store away from incompatible materials such as strong oxidizing agents.[6]

Disposal Plan:

Waste Chemical:

Dispose of 2-Chloro-6-methylnicotinonitrile as hazardous waste.

Consult local, regional, and national hazardous waste regulations for complete and

accurate classification and disposal procedures.[5]

Contaminated PPE:

Dispose of contaminated gloves and other disposable PPE as hazardous waste.

Reusable PPE should be thoroughly decontaminated after use.
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Emergency Procedures: First Aid
Immediate action is crucial in case of exposure.

First Aid Measures

Exposure Route First Aid Procedure

Inhalation

Move the person to fresh air. If breathing is

difficult, give oxygen. If not breathing, give

artificial respiration. Seek immediate medical

attention.[7]

Skin Contact

Immediately wash the affected area with soap

and plenty of water for at least 15 minutes while

removing contaminated clothing and shoes.

Seek medical attention if irritation persists.[5]

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids. Remove contact

lenses if present and easy to do. Continue

rinsing. Seek immediate medical attention.[5]

Ingestion

Do NOT induce vomiting. Never give anything

by mouth to an unconscious person. Rinse

mouth with water. Seek immediate medical

attention.[5]

Experimental Protocol: Synthesis of a Related
Compound
The following is a representative protocol for the synthesis of 2-Chloro-6-methyl-3-

pyridinecarbonitrile from a related starting material, which illustrates a potential synthetic

application of similar compounds.

Objective: To synthesize 2-Chloro-6-methyl-3-pyridinecarbonitrile.
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Materials:

6-methyl-2-oxo-1,2-dihydropyridine-3-carbonitrile

Phosphorus oxychloride

Dichloromethane

4M Sodium hydroxide solution

Saturated brine

Anhydrous sodium sulfate

Procedure:

Add 6-methyl-2-oxo-1,2-dihydropyridine-3-carbonitrile (45.0g, 335mmol) to phosphorus

oxychloride (652g, 4250mmol).[8]

Stir the mixture at 130°C for 2 hours.[8]

Concentrate the reaction solution to obtain a residue.[8]

Dissolve the residue in dichloromethane.[8]

Add 4M sodium hydroxide solution until the pH of the aqueous layer reaches 8.[8]

Separate the organic layer.[8]

Wash the organic layer with saturated brine.[8]

Dry the organic layer with anhydrous sodium sulfate.[8]

Distill the solvent under reduced pressure to obtain 2-Chloro-6-methyl-3-pyridinecarbonitrile.

[8]

Visualized Workflows
To ensure clarity and procedural adherence, the following diagrams illustrate key processes.
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Personal Protective Equipment (PPE) Protocol

Start: Prepare for Handling

Assess Risks

Don PPE:
- Goggles/Face Shield

- Nitrile Gloves
- Lab Coat

Work in Fume Hood

Handle Chemical

Doff PPE

Wash Hands Thoroughly

End

Click to download full resolution via product page

Caption: PPE protocol for handling 2-Chloro-6-methylnicotinonitrile.
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Waste Disposal Workflow

Start: Waste Generated

Segregate Chemical Waste Segregate Contaminated PPE

Label Chemical Waste Container Label PPE Waste Container

Store in Designated Hazardous Waste Area

Arrange for Professional Disposal

End

Click to download full resolution via product page

Caption: Waste disposal workflow for 2-Chloro-6-methylnicotinonitrile.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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